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Compound of Interest

Compound Name: 5-Ethyl-2-nonanol

Cat. No.: B092646

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 5-
Ethyl-2-nonanol, a branched-chain secondary alcohol with applications in the fragrance,
flavor, and chemical synthesis industries. Due to its specific molecular structure, understanding
its physicochemical properties is crucial for its effective application and formulation. This
document details its solubility in various solvents, outlines its expected stability under different
conditions, and provides detailed experimental protocols for researchers to determine these
properties empirically.

Property Value Source
Molecular Formula C11H240 [1][2]
Molecular Weight 172.31 g/mol [1112]
CAS Number 103-08-2 [11[2]
IUPAC Name 5-ethylnonan-2-ol [2]
Boiling Point 223-225 °C [2]
Density 0.826-0.845 g/cm3 [2]

. 57.47 mg/L at 25 °C
Water Solubility (estimated) [3]
estimate
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Solubility Profile

The solubility of 5-Ethyl-2-nonanol is dictated by its amphiphilic nature, possessing a polar
hydroxyl (-OH) group and a long, nonpolar alkyl chain.[2] The long hydrophobic chain
significantly limits its solubility in water.[2] Conversely, it is expected to be readily soluble in a
wide range of organic solvents.

While extensive empirical data is not readily available in the literature, the following table
provides an estimated solubility profile based on the principle of "like dissolves like" and the
known behavior of similar long-chain alcohols. These estimations should be verified
experimentally using the protocol provided in Section 4.1.

Solvent Polarity Expected Solubility
Water High Very Low

Methanol High Soluble

Ethanol High Soluble

Acetone Medium Very Soluble
Acetonitrile Medium Soluble

Ethyl Acetate Medium Very Soluble
Dichloromethane Low Very Soluble
Diethyl Ether Low Very Soluble
Toluene Low Very Soluble
Hexane Low Very Soluble
Dimethyl Sulfoxide (DMSO) High Moderately Soluble

Stability Profile

The chemical stability of 5-Ethyl-2-nonanol is a key property for its application in various
formulations and synthetic processes.[2] As a secondary alcohol, its stability is influenced by
factors such as temperature, pH, light, and the presence of oxidizing agents.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b092646?utm_src=pdf-body
https://www.chemguide.co.uk/organicprops/alcohols/oxidation.html
https://www.chemguide.co.uk/organicprops/alcohols/oxidation.html
https://www.benchchem.com/product/b092646?utm_src=pdf-body
https://www.chemguide.co.uk/organicprops/alcohols/oxidation.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Thermal Stability

Long-chain secondary alcohols are generally stable under normal storage conditions. At
elevated temperatures, the primary degradation pathway is likely to be dehydration, leading to
the formation of alkenes.[4] This process is typically acid-catalyzed.

pH Stability

5-Ethyl-2-nonanol is expected to be stable across a neutral and alkaline pH range. In strongly
acidic conditions, particularly at elevated temperatures, acid-catalyzed dehydration may occur.

Oxidative Stability

As a secondary alcohol, 5-Ethyl-2-nonanol can be oxidized to a ketone, specifically 5-
ethylnonan-2-one.[5][6] This reaction can be initiated by strong oxidizing agents or through
auto-oxidation in the presence of oxygen, potentially accelerated by heat or light.

Photostability

Exposure to UV light can potentially lead to the formation of radical species, initiating
degradation pathways such as oxidation. The extent of photodegradation will depend on the
intensity and wavelength of the light source, as well as the presence of photosensitizers.

Experimental Protocols

The following sections provide detailed methodologies for the experimental determination of
the solubility and stability of 5-Ethyl-2-nonanol.

Protocol for Solubility Determination

This protocol outlines a method for determining the solubility of 5-Ethyl-2-nonanol in various
solvents at a specified temperature.

Objective: To quantify the solubility of 5-Ethyl-2-nonanol in a range of solvents.
Materials:

e 5-Ethyl-2-nonanol (high purity)
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o Selected solvents (analytical grade)

e Analytical balance

 Vials with screw caps

o Thermostatically controlled shaker or water bath

e Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-
MS)

e Volumetric flasks and pipettes

e Syringes and filters (0.45 pm)
Procedure:

o Preparation of Saturated Solutions:

1. Add an excess amount of 5-Ethyl-2-nonanol to a series of vials, each containing a known
volume of a different solvent.

2. Seal the vials tightly to prevent solvent evaporation.

3. Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g.,
25 °C).

4. Equilibrate the samples for a sufficient period (e.g., 24-48 hours) to ensure saturation is
reached.

e Sample Preparation for Analysis:

1. After equilibration, allow the vials to stand undisturbed at the set temperature for at least 4
hours to allow undissolved material to settle.

2. Carefully withdraw an aliquot of the supernatant using a syringe.
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3. Filter the aliquot through a 0.45 pum syringe filter into a clean vial to remove any
undissolved microparticles.

4. Accurately dilute the filtered solution with the same solvent to a concentration within the
calibrated range of the analytical method.

o Quantitative Analysis:
1. Prepare a series of calibration standards of 5-Ethyl-2-nonanol in each solvent.
2. Analyze the calibration standards and the diluted samples by GC-FID or GC-MS.

3. Construct a calibration curve by plotting the peak area against the concentration of the
standards.

4. Determine the concentration of 5-Ethyl-2-nonanol in the diluted samples from the
calibration curve.

5. Calculate the solubility in the original saturated solution, taking into account the dilution
factor.

Data Presentation: The results should be presented in a table, expressing solubility in units
such as g/L or mg/mL for each solvent at the specified temperature.
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Preparation of Saturated Solutions

Add excess 5-Ethyl-2-nonanol to solvent
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Experimental workflow for solubility determination.
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Protocol for Stability Testing (Forced Degradation
Study)

This protocol describes a forced degradation study to identify potential degradation products
and degradation pathways for 5-Ethyl-2-nonanol.

Objective: To assess the stability of 5-Ethyl-2-nonanol under various stress conditions.
Materials:

e 5-Ethyl-2-nonanol (high purity)

e Hydrochloric acid (HCI) solution (e.g., 0.1 M)

¢ Sodium hydroxide (NaOH) solution (e.g., 0.1 M)

» Hydrogen peroxide (H202) solution (e.g., 3%)

» High-purity water

» Suitable organic solvent (e.g., acetonitrile or methanol)

e pH meter

o Temperature-controlled oven

o Photostability chamber

 Stability-indicating analytical method (e.g., GC-MS or HPLC-UV/MS)
Procedure:

o Preparation of Test Samples:

o Prepare a stock solution of 5-Ethyl-2-nonanol in a suitable solvent (e.g.,
acetonitrile:water, 1:1 v/v) at a known concentration (e.g., 1 mg/mL).

e Application of Stress Conditions:
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o Acid Hydrolysis: Mix the stock solution with an equal volume of HCI solution. Store at an
elevated temperature (e.g., 60 °C) for a defined period (e.g., 24, 48, 72 hours).

o Base Hydrolysis: Mix the stock solution with an equal volume of NaOH solution. Store at
an elevated temperature (e.g., 60 °C) for a defined period.

o Oxidation: Mix the stock solution with an equal volume of H202 solution. Store at room
temperature for a defined period.

o Thermal Degradation: Store the stock solution in a temperature-controlled oven at an
elevated temperature (e.g., 60 °C) for a defined period.

o Photostability: Expose the stock solution to light in a photostability chamber according to
ICH Q1B guidelines. A control sample should be wrapped in aluminum foil to exclude light.

e Sample Analysis:
o At each time point, withdraw an aliquot of the stressed sample.
o If necessary, neutralize the acidic and basic samples before analysis.

o Analyze the stressed samples and an unstressed control sample using a validated
stability-indicating method (e.g., GC-MS or HPLC-UV/MS).

e Data Evaluation:

[¢]

Compare the chromatograms of the stressed samples with the control sample.

[¢]

Identify and quantify any degradation products.

[e]

Determine the percentage of degradation of 5-Ethyl-2-nonanol.

o

Propose potential degradation pathways based on the identified products.

Data Presentation: The results should be summarized in a table showing the percentage of
degradation and the major degradation products formed under each stress condition.
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Workflow for forced degradation study.
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Conclusion

This technical guide provides a foundational understanding of the solubility and stability of 5-
Ethyl-2-nonanol for professionals in research and drug development. While specific
experimental data is limited in public literature, the provided estimations and detailed
experimental protocols offer a robust framework for determining these critical parameters. The
inherent stability of its secondary alcohol structure, combined with its solubility in a wide range
of organic solvents, makes it a versatile molecule for various applications. The methodologies
outlined herein will enable researchers to generate the necessary data to support formulation
development, stability assessments, and regulatory submissions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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